Potassium chlorate

• CAS No.: 3811-04-9
• Molecular Formula: ClHKO3
• Molecular Weight: 123.56 g/mol
• IUPAC Name: potassium;chlorate
• InChI: InChI=1S/ClHO3.K/c2-1(3)4;/h(H,2,3,4)
• InChI Key: LVEGNRYEXNXVGQ-UHFFFAOYSA-N
• impurities: Potassium chlorate contains at least 99% KClO3 ... .
• SMILES: [O-]Cl(=O)=O.[K+]
• Canonical SMILES: OCl(=O)=O.[K]
• boiling_point: 400 °C (decomposes)
• Color/Form: Colorless, lustrous crystals or white granules or powder; White monoclinic crystals
• density: 2.34 at 68 °F (USCG, 1999); 2.32 g/cu cm; 2.3 g/cm³
• melting_point: 680 °F (USCG, 1999); 368 °C
• physical_description: Potassium chlorate appears as a white crystalline solid. Forms a very flammable mixture with combustible materials. Mixture may be explosive if combustible material is very finely divided. Mixture may be ignited by friction. Contact with strong sulfuric acid may cause fires or explosions. May spontaneously decompose and ignite when mixed with ammonium salts. May explode under prolonged exposure to heat or fire. Used to make matches, paper, explosives, and many other uses.; Potassium chlorate, aqueous solution appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. Ignites organic materials upon contact .; DryPowder; COLOURLESS CRYSTALS OR WHITE POWDER.
• Pictograms: Oxidizer; Irritant; Environmental Hazard
• Related CAS: 7790-93-4 (Parent)
• solubility: 8.61 g/100 g water at 25 °C; 1 g dissolves slowly in 16.5 ml water, 1.8 ml boiling water, about 50 ml glycerol; almost insol in alcohol; SLIGHTLY SOL IN LIQUID AMMONIA; INSOL IN ACETONE; SOL IN ALKALIES; In water, 70,000 mg/L at 25 °C; Solubility in water, g/100ml: 7.3
• Synonyms: chloric acid; chloric acid, potassium salt; potassium chlorate

Description

Potassium chlorate appears as a white crystalline solid. Forms a very flammable mixture with combustible materials. Mixture may be explosive if combustible material is very finely divided. Mixture may be ignited by friction. Contact with strong sulfuric acid may cause fires or explosions. May spontaneously decompose and ignite when mixed with ammonium salts. May explode under prolonged exposure to heat or fire. Used to make matches, paper, explosives, and many other uses.
This compound, aqueous solution appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. Ignites organic materials upon contact .

Scientific Research Applications

Graphene Material Production

Potassium chlorate is used in the bulk production of graphene materials, a process that starts with the oxidation of graphite to graphite oxide, where chlorate or manganate oxidants are used in strong acids. This is followed by reduction through methods like thermal exfoliation. The presence of elemental potassium during thermal exfoliation of graphite oxides leads to differences in morphologies, defect densities, and quantities of oxygen-containing groups within these materials, influencing heterogeneous electron transfer rates and electrochemistry (Eng et al., 2013).

Agricultural Applications

In agriculture, this compound is used for flower induction in longan plantations. Its application in soils does not significantly affect the mineralization of organic matter or soil bacterial numbers, but it notably suppresses nitrification. This suppression should be considered a potential side-effect in plantation soils (Sutigoolabud et al., 2008).

Ecological Impact

Research on the ecological toxicity of this compound, particularly in relation to longan production, has shown its strong oxidation properties, leading to pollution concerns. Studies have focused on its impact on land plants, aquatic organisms, animals, and humans. Recommendations for future research include precise detection and degradation technologies for chlorate and its residues, and biological monitoring and recovery technology (Qian & Li, 2016).

Soil Contamination and Remediation

Repeated applications of this compound in longan plantation fields can slow down chlorate decomposition in the soil, potentially contaminating groundwater. Research suggests that sugar amendment, such as glucose or sucrose, can enhance chlorate decomposition in soils that have been exposed to multiple applications of this compound, offering a method for decontaminating chlorate-polluted soils (Sutigoolabud et al., 2004).

Potash Recovery

This compound is involved in studies related to potash recovery from minerals like feldspar through processes like chlorination roasting followed by water leaching. Various experimental parameters, including the effects of additives like NaCl and CaCl2, are evaluated to optimize potassium extraction, providing insights into the effectiveness of different additives in the extraction process (Jena et al., 2019).

Thermochemical Conversion Processes

In biomass utilization through thermal conversion, understanding the chemistry of potassium and chlorine at high temperatures is crucial. Quantitative measurements of potassium species, such as potassium hydroxide (KOH), potassium chloride (KCl), and potassium atoms, are performed in well-defined hot environments. This research aids in evaluating detailed K-Cl mechanisms in thermochemical conversion processes (Weng et al., 2020).

Mechanism of Action

Target of Action

Potassium chlorate (KClO3) is a compound that primarily targets combustible materials . It is a strong oxidizing agent, meaning it readily donates oxygen in reactions .

Mode of Action

The mode of action of this compound involves the liberation of oxygen. When ignited, this compound decomposes to produce potassium chloride and oxygen . This oxygen can then react with other substances. For example, in safety matches, the liberated oxygen ignites the combustible substances in the match head .

Biochemical Pathways

This compound doesn’t directly interact with biological pathways in the human body. For instance, potassium channels play a role in controlling biochemical pathways that regulate cell proliferation .

Pharmacokinetics

Potassium chloride, a related compound, is used in medicine to treat hypokalemia . Its absorption, distribution, metabolism, and excretion (ADME) properties would be determined by factors such as dosage form and patient-specific characteristics .

Result of Action

The primary result of this compound’s action is the production of oxygen and the subsequent ignition of combustible materials . In a biological context, the potassium and chloride ions could potentially affect various cellular processes, but the specific effects would depend on the concentrations and the specific biological system involved .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and the presence of other chemicals. For example, the decomposition of this compound is a thermal process that occurs at temperatures between 150-300°C . Additionally, the presence of a catalyst like manganese dioxide can facilitate the decomposition of this compound .

Safety and Hazards

Potassium chlorate is a strong oxidizer and may cause fire or explosion. It is harmful if swallowed or inhaled. It is toxic to aquatic life with long-lasting effects. It should be kept away from heat, sparks, open flames, and hot surfaces. It should not be mixed with combustibles.

Relevant Papers A paper titled “Effects of composition on the explosive properties of this compound and oils” discusses the effects of two types of oil (motor oil and cooking oil) and their ratios on the explosive properties of this compound and oil mixtures. The study found that these mixtures are capable of detonation and quite sensitive over a wide range of oil ratios, with sufficient power to cause damage in the vicinity.